![molecular formula C18H19N5O2S B2561720 N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide CAS No. 1396880-90-2](/img/structure/B2561720.png)
N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
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Description
N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research
A study explored the design and synthesis of related N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. These compounds showed moderate to excellent anticancer activity, with some derivatives exhibiting higher efficacy than the reference drug etoposide (Ravinaik et al., 2021).
Antimicrobial Activity
Another study synthesized biologically active derivatives containing the N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides moiety. These compounds demonstrated significant activities against various bacterial and fungal strains (Babu et al., 2013).
Herbicidal Activities
Research into tetrazoles and 1,3,4-oxadiazoles, which are important for their pharmaceutical and biological activity, includes the synthesis of derivatives with notable herbicidal activities. Some synthesized compounds displayed good herbicidal effects on dicotyledonous and monocotyledonous plants (Bao, 2008).
Pharmacological Analysis
Various studies have synthesized and evaluated the pharmacological properties of related compounds. For example, novel limonene and citral-based 1,3,4-oxadiazoles have been explored for antiepileptic activity, showing promising results in animal models (Rajak et al., 2013).
Food Intake and Eating Disorders
The role of specific receptor mechanisms in compulsive food consumption was explored using derivatives like SB-649868, a dual receptor antagonist. This compound reduced binge eating for highly palatable food in female rats, indicating a significant role of these receptor mechanisms in eating disorders (Piccoli et al., 2012).
Properties
IUPAC Name |
N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-22-17(25)23(21-20-22)14-8-6-13(7-9-14)19-16(24)18(10-2-3-11-18)15-5-4-12-26-15/h4-9,12H,2-3,10-11H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWGFVEKKXGCJNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3(CCCC3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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